N-(2-(1-ethyl-7-oxo-1H-pyrrolo[2,3-c]pyridin-6(7H)-yl)ethyl)-2-(trifluoromethyl)benzamide

• IUPAC Name: N-[2-(1-ethyl-7-oxopyrrolo[2,3-c]pyridin-6-yl)ethyl]-2-(trifluoromethyl)benzamide
• InChI: InChI=1S/C19H18F3N3O2/c1-2-24-10-7-13-8-11-25(18(27)16(13)24)12-9-23-17(26)14-5-3-4-6-15(14)19(20,21)22/h3-8,10-11H,2,9,12H2,1H3,(H,23,26)
• InChI Key: FZMQQBVFJRCORU-UHFFFAOYSA-N
• Canonical SMILES: CCN1C=CC2=C1C(=O)N(C=C2)CCNC(=O)C3=CC=CC=C3C(F)(F)F
• Molecular Formula: C19H18F3N3O2
• Molecular Weight: 377.4 g/mol

Description

N-(2-(1-ethyl-7-oxo-1H-pyrrolo[2,3-c]pyridin-6(7H)-yl)ethyl)-2-(trifluoromethyl)benzamide is a useful research compound. Its molecular formula is C19H18F3N3O2 and its molecular weight is 377.367. The purity is usually 95%.
BenchChem offers high-quality N-(2-(1-ethyl-7-oxo-1H-pyrrolo[2,3-c]pyridin-6(7H)-yl)ethyl)-2-(trifluoromethyl)benzamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N-(2-(1-ethyl-7-oxo-1H-pyrrolo[2,3-c]pyridin-6(7H)-yl)ethyl)-2-(trifluoromethyl)benzamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Crystal Structure Analysis

Crystal structure and Hirshfeld surface analysis have been conducted on related compounds to understand their molecular configurations, interactions, and the orientation of various groups within the molecules. These studies are crucial for developing new materials with desired physical and chemical properties (Artheswari et al., 2019).

Polymerization Initiators

Research into α-iminocarboxamide complexes shows their application as initiators for the homopolymerization of ethylene or copolymerization with functionalized monomers. Such compounds play a significant role in creating new polymeric materials with tailored properties for industrial applications (Rojas et al., 2007).

Photocatalytic Degradation

Studies on photocatalytic degradation of pyridine in water using TiO2 highlight the potential environmental applications of related chemical structures in removing hazardous chemicals from water. This research is vital for developing effective water purification technologies (Maillard-Dupuy et al., 1994).

Neuroleptic Activity

The synthesis and evaluation of benzamides as potential neuroleptics demonstrate the medical applications of such compounds. By studying their inhibitory effects on apomorphine-induced behavior in rats, researchers can develop new drugs for treating psychosis with fewer side effects (Iwanami et al., 1981).

Histone Deacetylase Inhibitors

The design and biological evaluation of compounds like MGCD0103 as histone deacetylase (HDAC) inhibitors for cancer treatment showcase the therapeutic applications of complex organic molecules. Such research is fundamental in the development of novel anticancer drugs (Zhou et al., 2008).